![molecular formula C17H17BrO B1293213 3'-Bromo-3-(3,5-dimethylphenyl)propiophenone CAS No. 898780-47-7](/img/structure/B1293213.png)
3'-Bromo-3-(3,5-dimethylphenyl)propiophenone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3’-Bromo-3-(3,5-dimethylphenyl)propiophenone, also known as BDMP, is a chemical compound with the molecular formula C17H17BrO and a molecular weight of 317.23 . It is used in various scientific applications due to its diverse properties.
Molecular Structure Analysis
The InChI code for 3’-Bromo-3-(3,5-dimethylphenyl)propiophenone is 1S/C17H17BrO/c1-12-8-13 (2)10-14 (9-12)6-7-17 (19)15-4-3-5-16 (18)11-15/h3-5,8-11H,6-7H2,1-2H3
. This code provides a specific representation of the molecule’s structure.
Physical And Chemical Properties Analysis
3’-Bromo-3-(3,5-dimethylphenyl)propiophenone has a molecular weight of 317.23 . The average mass is 317.220 Da and the monoisotopic mass is 316.046265 Da .
Scientific Research Applications
Educational Purposes
Lastly, it can be used in academic settings for educational purposes, such as teaching advanced organic synthesis techniques or demonstrating chemical reactions.
Each application utilizes the unique chemical structure of 3’-Bromo-3-(3,5-dimethylphenyl)propiophenone to fulfill specific roles in scientific research, showcasing the versatility of this compound .
properties
IUPAC Name |
1-(3-bromophenyl)-3-(3,5-dimethylphenyl)propan-1-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17BrO/c1-12-8-13(2)10-14(9-12)6-7-17(19)15-4-3-5-16(18)11-15/h3-5,8-11H,6-7H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBQDAJVWLUFVLI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)CCC(=O)C2=CC(=CC=C2)Br)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17BrO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30644890 |
Source
|
Record name | 1-(3-Bromophenyl)-3-(3,5-dimethylphenyl)propan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30644890 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
317.2 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3'-Bromo-3-(3,5-dimethylphenyl)propiophenone | |
CAS RN |
898780-47-7 |
Source
|
Record name | 1-(3-Bromophenyl)-3-(3,5-dimethylphenyl)propan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30644890 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.